N-(2-carbamoylphenyl)-2-(pyrazine-2-carboxamido)oxazole-4-carboxamide

• IUPAC Name: N-(2-carbamoylphenyl)-2-(pyrazine-2-carbonylamino)-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C16H12N6O4/c17-13(23)9-3-1-2-4-10(9)20-15(25)12-8-26-16(21-12)22-14(24)11-7-18-5-6-19-11/h1-8H,(H2,17,23)(H,20,25)(H,21,22,24)
• InChI Key: HHBDJLZTQMCMAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)N)NC(=O)C2=COC(=N2)NC(=O)C3=NC=CN=C3
• Molecular Formula: C16H12N6O4
• Molecular Weight: 352.30 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves the reaction of specific amines with carboxylic acids or isocyanates to form amide bonds. For example, the synthesis of a benzothiazole derivative was achieved through the reaction between an amine-substituted benzothiazole and pyrazine-2-carboxylic acid . Similarly, indazole derivatives were synthesized by condensation reactions involving isocyanates and amines . These methods suggest that the synthesis of N-(2-carbamoylphenyl)-2-(pyrazine-2-carboxamido)oxazole-4-carboxamide could potentially involve the condensation of an appropriate oxazole derivative with an amine-substituted phenyl compound.

Molecular Structure Analysis

The molecular structures of the synthesized compounds in the papers were elucidated using various spectroscopic techniques, including 1H NMR, 13C NMR, and mass spectrometry . Additionally, X-ray crystallographic analysis was used to determine the crystal structures of some compounds, providing detailed information about their molecular geometry . These techniques would likely be applicable in analyzing the molecular structure of N-(2-carbamoylphenyl)-2-(pyrazine-2-carboxamido)oxazole-4-carboxamide.

Chemical Reactions Analysis

Physical and Chemical Properties Analysis

While the physical and chemical properties of N-(2-carbamoylphenyl)-2-(pyrazine-2-carboxamido)oxazole-4-carboxamide are not directly reported, the properties of similar compounds can offer some predictions. The solubility, melting point, and stability of these compounds can be influenced by their molecular structure and the presence of specific functional groups . The biological activities, such as antibacterial, antifungal, and anticancer properties, were evaluated for some of the synthesized compounds, indicating potential pharmacological applications .